N-(2-amino-2-methylpropyl)-1-cyclohexylmethanesulfonamide;hydrochloride

• IUPAC Name: N-(2-amino-2-methylpropyl)-1-cyclohexylmethanesulfonamide;hydrochloride
• InChI: InChI=1S/C11H24N2O2S.ClH/c1-11(2,12)9-13-16(14,15)8-10-6-4-3-5-7-10;/h10,13H,3-9,12H2,1-2H3;1H
• InChI Key: AWAMJSQZQJGZRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNS(=O)(=O)CC1CCCCC1)N.Cl
• Molecular Formula: C11H25ClN2O2S
• Molecular Weight: 284.85 g/mol

Description

N-(2-amino-2-methylpropyl)-1-cyclohexylmethanesulfonamide;hydrochloride is a chemical compound with a complex structure that includes an amino group, a cyclohexyl group, and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-amino-2-methylpropyl)-1-cyclohexylmethanesulfonamide;hydrochloride typically involves multiple steps. One common method includes the reaction of 2-amino-2-methylpropanol with cyclohexylmethanesulfonyl chloride under basic conditions to form the sulfonamide. The hydrochloride salt is then formed by treating the sulfonamide with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

N-(2-amino-2-methylpropyl)-1-cyclohexylmethanesulfonamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The sulfonamide group can be reduced to form corresponding amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Conditions typically involve the use of strong bases or acids to facilitate the substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while reduction may produce amines.

Scientific Research Applications

N-(2-amino-2-methylpropyl)-1-cyclohexylmethanesulfonamide;hydrochloride has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-amino-2-methylpropyl)-1-cyclohexylmethanesulfonamide;hydrochloride involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the sulfonamide group can interact with enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-amino-2-methylpropyl)-carbamic acid tert-butyl ester
• 2-amino-2-methyl-1-propanol
• Cyclohexylmethanesulfonamide

Uniqueness

N-(2-amino-2-methylpropyl)-1-cyclohexylmethanesulfonamide;hydrochloride is unique due to its combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications and interactions, making it a valuable compound in various research fields.